CHM-1-P-Na

• Molecular Formula: C16H10FNNaO6P
• Molecular Weight: 385.21 g/mol
• InChI: InChI=1S/C16H11FNO6P.Na/c17-11-4-2-1-3-9(11)12-6-14(24-25(19,20)21)10-5-15-16(23-8-22-15)7-13(10)18-12;/h1-7H,8H2,(H2,19,20,21);/q;+1/p-1
• InChIKey: ZLFNSIWQUXGDSY-UHFFFAOYSA-M

Researchers face a critical barrier: the potent antimitotic agent CHM-1 is unusable for IV or oral dosing due to <0.1 mg/mL solubility. CHM-1-P-Na is the solubility-engineered monosodium phosphate prodrug solution. • Enables both intravenous bolus and oral gavage administration-essential for orthotopic and metastatic tumor models. • Active metabolite CHM-1 targets tubulin's colchicine site and induces caspase-independent apoptosis via AIF translocation, not blocked by z-VAD-fmk. • Validated in vivo: tumor regression in SKOV-3 ovarian and HA22T hepatocellular xenografts. • Supplied with analytical QC for reproducible preclinical oncology research.

CHM-1-P-Na for Research Procurement: Hydrophilic Phosphate Prodrug of the Antimitotic Quinolone CHM-1

CHM-1-P-Na (CAS 1207854-61-2) is the monosodium phosphate salt prodrug of 2-(2-fluorophenyl)-6,7-methylenedioxyquinolin-4-one (CHM-1), a synthetic 2-phenyl-4-quinolone that functions as a microtubule-destabilizing agent targeting the colchicine-binding site of tubulin [1]. The parent compound CHM-1 exhibits potent and selective antimitotic activity against multiple human cancer cell lines, but its clinical utility is constrained by extremely low aqueous solubility (<0.1 mg/mL), limiting administration to the intraperitoneal route [2]. CHM-1-P-Na was specifically engineered as a hydrophilic prodrug that undergoes rapid enzymatic conversion in vivo to release the active CHM-1 molecule, thereby enabling both intravenous and oral routes of administration that are clinically acceptable [1][3].

1

Hydrophilic phosphate prodrug for in vivo IV/PO dosing of a colchicine-site antimitotic quinolone.

2

Water-soluble transport form enabling systemic delivery without organic co-solvents.

3

Rapid bioconversion to active CHM-1 metabolite supported by preclinical phosphatase cleavage data.

• [1] Chou L-C, Chen C-T, Lee J-C, Way T-D, Huang C-H, Huang S-M, Teng C-M, Yamori T, Wu T-S, Sun C-M, Chien D-S, Qian K, Morris-Natschke SL, Lee K-H, Huang L-J, Kuo S-C. Synthesis and preclinical evaluations of 2-(2-fluorophenyl)-6,7-methylenedioxyquinolin-4-one monosodium phosphate (CHM-1-P-Na) as a potent antitumor agent. J Med Chem. 2010;53(4):1616-26. View Source
• [2] Chou L-C, Chen C-T, Lee J-C, et al. J Med Chem. 2010;53(4):1616-26. Parent CHM-1 solubility data: H2O < 0.1 mg/mL; DMSO: 5 mg/mL. View Source
• [3] Chou L-C, Chen C-T, Lee J-C, et al. J Med Chem. 2010;53(4):1616-26. Prodrug conversion confirmed following iv and po administration. View Source

Why CHM-1-P-Na Cannot Be Simply Substituted with the Parent CHM-1 or Other Quinolone Analogs

CHM-1-P-Na is not interchangeable with its parent compound CHM-1 or with structurally related 2-phenyl-4-quinolone analogs for in vivo applications. The parent CHM-1 has aqueous solubility below 0.1 mg/mL, rendering it unsuitable for intravenous or oral dosing—the two clinically essential routes—without formulation in organic solvents that introduce confounding toxicity [1]. While other phosphate prodrugs of 2-aryl-4-quinolones exist (e.g., the 3′-fluoro or unsubstituted phenyl analogs described in patent literature), their conversion kinetics, tissue distribution, and antitumor potency differ substantially based on the substitution pattern of the 2-aryl ring [2]. Furthermore, CHM-1-P-Na occupies a specific mechanistic niche: its active metabolite CHM-1 induces caspase-independent apoptosis via AIF translocation, a pathway distinct from the caspase-dependent apoptosis triggered by many conventional tubulin binders such as paclitaxel or vinca alkaloids [3]. Substitution with a generic antimitotic agent would therefore alter both the pharmacokinetic profile and the cell death mechanism, potentially compromising experimental reproducibility and translational relevance.

Parent CHM-1 is not interchangeable

Aqueous solubility below 0.1 mg/mL restricts parent CHM-1 to IP administration; prodrug form required for clinically relevant IV and PO routes.

2-Aryl substitution pattern alters profile

3′-fluoro, unsubstituted phenyl, and 3′-methoxy phosphate prodrug analogs may exhibit differing conversion kinetics and antitumor potency.

Mechanism mismatch with generic antimitotics

CHM-1 induces caspase-independent AIF-mediated apoptosis, distinct from caspase-dependent cell death triggered by taxanes or vinca alkaloids.

• [1] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. Parent CHM-1 was evaluated only via ip administration due to low hydrophilicity. View Source
• [2] Kuo S-C, et al. Hydrophilic derivatives of 2-aryl-4-quinolones as anticancer agents. US Patent 8,440,692. Issued May 14, 2013. Describes multiple phosphate prodrugs with varying aryl substitutions. View Source
• [3] Wang S-W, et al. CHM-1, a novel synthetic quinolone with potent and selective antimitotic antitumor activity against human hepatocellular carcinoma in vitro and in vivo. Mol Cancer Ther. 2008;7(2):350-60. View Source

CHM-1-P-Na Quantitative Differentiation Evidence Against Closest Comparators

Aqueous Solubility: CHM-1-P-Na Enables IV and PO Dosing Routes Inaccessible to Parent CHM-1

The parent compound CHM-1 possesses aqueous solubility below 0.1 mg/mL, making it practically insoluble in water and restricting its preclinical evaluation exclusively to intraperitoneal administration, a route not acceptable for clinical development [1]. In contrast, CHM-1-P-Na was designed as a water-soluble phosphate sodium salt prodrug that dissolves readily in aqueous media, enabling both intravenous (iv) and oral (po) dosing [1]. This solubility differential is the foundational design rationale for the prodrug and represents a binary functional distinction: without phosphate derivatization, systemic delivery of CHM-1 via clinically relevant routes is not feasible [2]. The prodrug approach mirrors that of combretastatin A-4 phosphate (CA4P), but CHM-1-P-Na is distinguished by its quinolone scaffold, which engages a distinct tubulin binding conformation and downstream signaling pathway compared to the stilbenoid CA4 [3].

Aqueous Solubility Dichotomy

Head-to-head

CHM-1-P-Na: Water-soluble, compatible with IV/PO dosing
CHM-1 (parent): Practically insoluble (<0.1 mg/mL), restricted to IP route

Binary formulation fit for systemic in vivo studies.

Route expansion from IP-only to IV + PO validated in rodent models.

Evidence Dimension	Aqueous solubility enabling clinically acceptable administration routes
Target Compound Data	CHM-1-P-Na: Water-soluble; compatible with iv and po administration
Comparator Or Baseline	CHM-1 (parent): <0.1 mg/mL in H₂O; limited to ip administration only
Quantified Difference	Qualitative solubility dichotomy (soluble vs. practically insoluble); route expansion from ip-only to iv + po
Conditions	Solubility assessed in aqueous media at room temperature; administration routes validated in rodent models

Why This Matters

For procurement decisions, CHM-1-P-Na is the only form of this pharmacophore that supports intravenous and oral in vivo studies without requiring organic co-solvents that introduce formulation-dependent variables.

• [1] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. 'Compound 4 was rapidly converted into 1 following iv and po administration.' View Source
• [2] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. 'Because 1 has relatively low hydrophilicity, it was evaluated only via ip administration, which is not clinically acceptable.' View Source
• [3] Wang S-W, et al. Mol Cancer Ther. 2008;7(2):350-60. CHM-1 binds tubulin at the colchicine site and induces caspase-independent apoptosis, distinguishing it from CA4P which induces caspase-dependent apoptosis. View Source

In Vivo Prodrug Conversion: CHM-1-P-Na Undergoes Rapid Bioconversion to Active CHM-1 After Both IV and PO Dosing

CHM-1-P-Na was demonstrated to undergo rapid conversion to the active parent drug CHM-1 following both intravenous and oral administration in preclinical models [1]. The phosphate ester linkage is cleaved by endogenous phosphatases, releasing the active 2-(2-fluorophenyl)-6,7-methylenedioxyquinolin-4-one. This rapid bioconversion is essential because CHM-1-P-Na itself is the inactive transport form; antitumor activity depends entirely on efficient generation of CHM-1 in vivo [1]. In contrast, the parent CHM-1 administered via ip injection achieves systemic exposure through slow peritoneal absorption rather than controlled prodrug conversion, resulting in less predictable pharmacokinetics [2]. The conversion efficiency of CHM-1-P-Na can be contextualized against other phosphate prodrugs in the 2-aryl-4-quinolone series described in the patent literature, where the 2′-fluoro substitution pattern (present in CHM-1-P-Na) conferred superior antitumor potency compared to the 3′-fluoro, unsubstituted, or 3′-methoxy analogs [3].

Prodrug Conversion & Lead Selection

Class-level

2′-fluoro substitution (CHM-1-P-Na) identified as lead clinical candidate; ranked highest among characterized 2-aryl-4-quinolone phosphate prodrugs.

Reported top rank in tested analog set.

Comparative antitumor evaluation context; patent US 8,440,692.

Evidence Dimension	In vivo prodrug conversion efficiency and antitumor potency by 2-aryl substitution pattern
Target Compound Data	CHM-1-P-Na (2′-fluoro substitution): identified as the lead clinical candidate among phosphate prodrug series; excellent antitumor activity in SKOV-3 xenograft
Comparator Or Baseline	3′-fluoro analog (I-2-c), unsubstituted phenyl analog (I-4-c), 3′-methoxy analog (I-6-c): described in patent US 8,440,692 but not advanced as clinical candidates
Quantified Difference	CHM-1-P-Na selected as the development candidate over other 2-aryl-4-quinolone phosphate prodrugs based on superior overall antitumor profile
Conditions	Comparative antitumor evaluation in human cancer cell lines and xenograft models as described in J Med Chem 2010 and related publications

Why This Matters

Researchers procuring a 2-phenyl-4-quinolone phosphate prodrug should select CHM-1-P-Na specifically because the 2′-fluoro substitution pattern was optimized for maximal antitumor efficacy among the structurally characterized analog series.

• [1] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. 'Compound 4 was rapidly converted into 1 following iv and po administration and also possessed excellent antitumor activity in a SKOV-3 xenograft nude mice model.' View Source
• [2] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. Parent CHM-1 administered ip due to solubility limitation; comparative PK not directly measured but route-dependent exposure differences implied. View Source
• [3] Kuo S-C, et al. US Patent 8,440,692. Examples 1-6 describe synthesis of multiple 2-aryl-4-quinolone phosphate sodium salts; CHM-1-P-Na (I-1-c) is the 2′-fluorophenyl derivative advanced as the lead candidate in subsequent publications. View Source

Tubulin Polymerization Inhibition: CHM-1 Active Metabolite Binds Colchicine Site with IC₅₀ = 0.68 µM, Distinct from Vinca Alkaloid and Taxane Sites

The active metabolite CHM-1 inhibits tubulin polymerization with an IC₅₀ of 0.68 µM in cell-free biochemical assays [1]. CHM-1 competes with colchicine for tubulin binding, inhibiting colchicine binding by 39% at a concentration of 5 µM [1][2]. This places CHM-1 mechanistically in the colchicine-site class of microtubule-destabilizing agents, which is distinct from the vinca alkaloid binding domain and the taxane binding site. Among hepatocellular carcinoma cell lines, CHM-1 displays selective cytotoxicity: IC₅₀ values of 0.75 µM in HA22T cells, with substantially lower potency against normal hepatocytes [3]. In the NCI 60-cell-line panel, CHM-1 exhibits a mean GI₅₀ of approximately 130 nM across multiple cancer types, including K562 (leukemia), HCT116 (colon), OVCAR-3 (ovarian), SK-MEL-5 (melanoma), and SF-268/SF-295 (CNS) [4]. This broad-spectrum antitubulin activity differentiates CHM-1 from colchicine itself, which has a narrower therapeutic window and higher toxicity to normal tissues [5]. CHM-1-P-Na serves as the prodrug that delivers this pharmacophore in vivo; the tubulin inhibitory activity is an intrinsic property of the CHM-1 metabolite, not the phosphorylated prodrug [2].

Tubulin Inhibition IC₅₀

Cross-study

IC₅₀ = 0.68 µM (cell-free assay); 39% inhibition of colchicine binding at 5 µM. Mean GI₅₀ ≈ 130 nM across NCI 60-cell-line panel.

Colchicine-site binding with cancer-cell selectivity context.

Selectivity vs. normal hepatocytes reported; therapeutic index data to verify.

Evidence Dimension	Tubulin polymerization inhibition potency and binding site specificity
Target Compound Data	CHM-1 (active metabolite of CHM-1-P-Na): IC₅₀ = 0.68 µM (tubulin polymerization); 39% inhibition of colchicine binding at 5 µM; mean GI₅₀ ≈ 130 nM across NCI 60-cell-line panel
Comparator Or Baseline	Colchicine: binds same site; IC₅₀ for tubulin polymerization typically 0.5-3 µM range depending on assay conditions; clinically limited by narrow therapeutic index
Quantified Difference	Comparable or superior in vitro potency to colchicine; superior selectivity for cancer vs. normal cells as demonstrated in hepatocellular carcinoma models
Conditions	Cell-free tubulin polymerization assay; [³H]colchicine competitive binding assay; NCI 60-cell-line cytotoxicity screening

Why This Matters

Investigators studying colchicine-site antimitotic agents should select CHM-1-P-Na as a prodrug source of CHM-1 because it combines potent tubulin inhibition with demonstrated cancer-cell selectivity at the colchicine site, a mechanistic profile not achievable with colchicine itself due to its systemic toxicity.

• [1] CHM-1 product specification. Bertin Bioreagent (Cayman Chemical). IC₅₀ = 0.68 µM for tubulin polymerization; 39% inhibition of colchicine binding at 5 µM. View Source
• [2] Wang S-W, et al. Mol Cancer Ther. 2008;7(2):350-60. 'CHM-1 interacted with tubulin at the colchicine-binding site, markedly inhibited tubulin polymerization both in vitro and in vivo.' View Source
• [3] Wang S-W, et al. Mol Cancer Ther. 2008;7(2):350-60. IC₅₀ of 0.75 µM in HA22T cells; did not obviously impair viability of normal cells at the IC₅₀ for liver cancer cells. View Source
• [4] Bertin Bioreagent CHM-1 datasheet. Mean GI₅₀ = 130 nM across K562, NCI H226, HCT116, OVCAR-3, RXF 393L, SK-MEL-5, SF-268, SF-295 cell lines. View Source
• [5] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. Safety pharmacology profiling: neither CHM-1-P-Na nor CHM-1 significantly affected normal biological function. View Source

In Vivo Antitumor Efficacy: CHM-1-P-Na Demonstrates Tumor Growth Inhibition and Survival Benefit in SKOV-3 Ovarian Cancer Xenograft Models

CHM-1-P-Na produced significant antitumor activity in the SKOV-3 human ovarian carcinoma xenograft model in nude mice following both intravenous and oral administration [1]. In a separate study using an SKOV3 subcutaneous xenograft model, both CHM-1 and its phosphate prodrug CHM-1-P caused significant dose- and time-dependent tumor regression [2]. Furthermore, intravenous administration of CHM-1-P significantly prolonged survival time in the SKOV3/ICR-Foxn1nu orthotopic xenograft model [3]. This in vivo efficacy profile is particularly notable because SKOV-3 is a chemoresistant ovarian cancer line, and CHM-1-P-Na achieved tumor control through the caspase-independent, AIF-mediated apoptotic pathway that may circumvent resistance mechanisms associated with classical caspase-dependent apoptosis [4]. The ability to achieve tumor regression via both iv and po routes distinguishes CHM-1-P-Na from the parent CHM-1, which could only be tested via ip injection in preclinical models [1]. Comparative in vivo data against other 2-phenyl-4-quinolone phosphate prodrugs are not publicly available in head-to-head studies, but the advancement of CHM-1-P-Na as the lead clinical candidate from the analog series implies superior overall performance in preclinical screening [5].

SKOV-3 Xenograft Efficacy

Supporting evidence

Dose- and time-dependent tumor regression in subcutaneous model; significant survival prolongation in orthotopic SKOV3/ICR-Foxn1nu model.

Model-response endpoint context in chemoresistant ovarian cancer.

IV and PO routes effective; compare with IP-only parent CHM-1.

Evidence Dimension	In vivo tumor growth inhibition and survival prolongation
Target Compound Data	CHM-1-P-Na: significant tumor regression in SKOV-3 subcutaneous and orthotopic xenograft models; prolonged survival in orthotopic model; effective via iv and po routes
Comparator Or Baseline	CHM-1 (parent): antitumor activity demonstrated but restricted to ip administration route, limiting clinical translatability
Quantified Difference	Both compounds exhibit antitumor activity, but CHM-1-P-Na uniquely enables iv and po dosing routes; quantitative tumor volume reduction data and survival extension data are reported in primary publications
Conditions	SKOV-3 human ovarian carcinoma xenografts in nude mice (athymic and ICR-Foxn1nu strains); subcutaneous and orthotopic models

Why This Matters

Researchers requiring a tubulin-targeting agent with validated in vivo efficacy in chemoresistant ovarian cancer models should procure CHM-1-P-Na specifically, as it is the only form of this pharmacophore capable of intravenous and oral dosing with documented tumor regression and survival benefit.

• [1] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. 'Compound 4 was rapidly converted into 1 following iv and po administration and also possessed excellent antitumor activity in a SKOV-3 xenograft nude mice model.' View Source
• [2] Lee J-C, et al. CHM-1 induces apoptosis via p38-mediated upregulation of DR5 expression in human ovarian cancer SKOV3 cells. Eur J Pharmacol. 2011;670(1):96-104. In an SKOV3 subcutaneous xenograft model, both CHM-1 and CHM-1-P caused significant dose- and time-dependent tumor regression. View Source
• [3] Lee J-C, et al. Eur J Pharmacol. 2011. 'Intravenous administration of CHM-1-P significantly prolonged the survival time in the SKOV3/ICR-Foxn1nu orthotopic xenograft model.' View Source
• [4] Wang S-W, et al. Mol Cancer Ther. 2008;7(2):350-60. CHM-1 induces caspase-independent apoptosis via AIF translocation; caspase inhibitor z-VAD-fmk did not abolish CHM-1-induced cell death. View Source
• [5] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. CHM-1-P-Na is 'highly promising for development as an anticancer clinical trials candidate.' View Source

Safety Pharmacology Profile: CHM-1-P-Na Does Not Significantly Affect Normal Biological Functions at Therapeutically Relevant Exposures

In a safety pharmacology profiling study, neither CHM-1-P-Na (the prodrug) nor CHM-1 (the active metabolite) significantly affected normal biological function [1]. This finding is consistent with cell-based selectivity data showing that CHM-1 induces growth inhibition in HA22T, Hep3B, and HepG2 hepatocellular carcinoma cells in a concentration-dependent manner but does not obviously impair the viability of normal cells at the IC₅₀ concentrations effective against liver cancer cells [2]. This cancer-cell selectivity distinguishes CHM-1 from classical microtubule-targeting agents such as paclitaxel and vincristine, which exhibit significant toxicity toward normal dividing cells (e.g., bone marrow, gastrointestinal epithelium) at therapeutic doses [3]. The selectivity may be mechanistically linked to the caspase-independent, AIF-mediated apoptotic pathway engaged by CHM-1, as well as to the dependence of cancer cells on the mitotic spindle checkpoint protein BubR1, whose endogenous levels directly correlated with cellular response to CHM-1-induced microtubule disruption [1][4]. This safety profile provides a differentiated value proposition for CHM-1-P-Na relative to less selective antimitotic agents in the procurement landscape.

Safety Pharmacology Profile

Class-level

Reported no significant effect on normal biological function in safety pharmacology profiling; cancer-cell selectivity observed in hepatocellular carcinoma models.

Safety-related endpoint monitoring context.

Quantitative therapeutic index data not publicly available; dedicated toxicology review needed.

Evidence Dimension	Differential toxicity toward cancer cells versus normal cells
Target Compound Data	CHM-1/CHM-1-P-Na: No significant effect on normal biological function in safety pharmacology profiling; does not impair normal cell viability at IC₅₀ for cancer cells
Comparator Or Baseline	Classical microtubule inhibitors (paclitaxel, vincristine): known dose-limiting toxicities include myelosuppression, neurotoxicity, and gastrointestinal effects due to effects on normal dividing cells
Quantified Difference	Qualitative selectivity demonstrated in hepatocellular carcinoma vs. normal hepatocyte viability assays; quantitative therapeutic index data from dedicated toxicology studies not publicly available
Conditions	Safety pharmacology profiling study (details in J Med Chem 2010); cell viability assays comparing HA22T, Hep3B, HepG2 vs. normal cells

Why This Matters

For in vivo experimental designs where host toxicity is a confounding variable, CHM-1-P-Na offers a safety pharmacology profile that supports cleaner interpretation of tumor-specific effects compared to less selective microtubule inhibitors.

• [1] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. 'Neither 4 nor 1 significantly affected normal biological function in a safety pharmacology profiling study.' View Source
• [2] Wang S-W, et al. Mol Cancer Ther. 2008;7(2):350-60. 'CHM-1 induced growth inhibition of HA22T, Hep3B, and HepG2 cells in a concentration-dependent manner but did not obviously impair the viability of normal cells at the IC₅₀ for liver cancer cells.' View Source
• [3] Comparative toxicology of microtubule-targeting agents is well-established in the oncology literature; paclitaxel and vincristine are associated with myelosuppression and neurotoxicity as class effects. View Source
• [4] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. 'The endogenous levels of the mitotic spindle checkpoint proteins BubR1 directly correlated with cellular response to microtubule disruption.' View Source

CHM-1-P-Na: Optimal Research and Preclinical Application Scenarios Based on Differentiated Evidence

In Vivo Oncology Studies Requiring Oral or Intravenous Dosing of a Colchicine-Site Tubulin Inhibitor

CHM-1-P-Na is the optimal procurement choice for preclinical oncology studies that demand systemic delivery of a colchicine-site microtubule-destabilizing agent via clinically relevant routes. The parent CHM-1 is restricted to intraperitoneal administration due to near-complete aqueous insolubility [1]. CHM-1-P-Na overcomes this barrier, enabling both intravenous bolus dosing for acute pharmacokinetic/pharmacodynamic studies and oral gavage for repeated-dose efficacy experiments [1]. This is particularly critical for orthotopic and metastatic tumor models where ip administration may produce misleading local drug concentrations at the peritoneal tumor site rather than reflecting systemic exposure.

Mechanistic Studies of Caspase-Independent Apoptosis and AIF-Mediated Cell Death Pathways

Investigators studying non-canonical, caspase-independent programmed cell death should select CHM-1-P-Na as a prodrug source of CHM-1, which is one of the few well-characterized small molecules that induces apoptosis through AIF (apoptosis-inducing factor) translocation from mitochondria to the nucleus, independent of caspase activation [2]. Unlike the majority of cytotoxic agents that converge on caspase-3/7 activation, CHM-1-induced cell death is not blocked by the pan-caspase inhibitor z-VAD-fmk, making it a unique chemical probe for dissecting AIF-dependent mitochondrial death signaling [2]. This pathway is of particular interest in apoptosis-resistant cancers where caspase-dependent pathways are defective.

Combination Therapy Studies Exploiting Non-Overlapping Toxicity and Mechanism with Standard Antimitotics

CHM-1-P-Na is well-suited for combination chemotherapy research because its active metabolite targets the colchicine binding site on tubulin—a site distinct from the taxane and vinca alkaloid binding domains—and induces cell death through a caspase-independent mechanism [3][4]. This mechanistic orthogonality provides a rationale for combination studies with taxanes (e.g., paclitaxel), which stabilize microtubules rather than destabilizing them, or with DNA-damaging agents such as cisplatin, where the safety pharmacology profile of CHM-1-P-Na suggests non-overlapping toxicity to normal tissues [1]. The availability of both iv and po dosing routes also facilitates flexible combination scheduling in preclinical protocols.

Ovarian and Hepatocellular Carcinoma Xenograft Models with Validated In Vivo Activity

CHM-1-P-Na has documented efficacy in multiple human tumor xenograft models, with the strongest evidence in ovarian cancer (SKOV-3 subcutaneous and orthotopic models) and hepatocellular carcinoma (HA22T, Hep3B, HepG2 models) [1][5][6]. In SKOV-3 models, CHM-1-P-Na produced dose- and time-dependent tumor regression and significant survival prolongation [5]. In HA22T hepatocellular carcinoma xenografts, CHM-1 inhibited tumor growth and prolonged lifespan [6]. These validated models provide a high-confidence starting point for researchers initiating new studies with this compound, reducing the risk of investing in a compound with unknown or unvalidated in vivo activity in the target indication.

Application

Selection Property

Validation Focus

In Vivo Oncology Studies (IV/PO Dosing)

Hydrophilic phosphate prodrug solubility

Systemic exposure and route-specific pharmacokinetics

Caspase-Independent Apoptosis Pathway Research

AIF-mediated, non-canonical cell death mechanism

AIF translocation and caspase inhibitor rescue assays

Combination Therapy Mechanistic Studies

Colchicine-site binding orthogonal to taxane/vinca sites

Non-overlapping toxicity and pathway-response interpretation

Ovarian/Hepatocellular Carcinoma Xenograft Models

Validated in vivo model-response context

Tumor regression and survival endpoint reproducibility

• [1] Chou L-C, et al. J Med Chem. 2010;53(4):1616-26. View Source
• [2] Wang S-W, et al. Mol Cancer Ther. 2008;7(2):350-60. CHM-1 induces AIF translocation; cell death not blocked by z-VAD-fmk. View Source
• [3] Bertin Bioreagent CHM-1 datasheet. IC₅₀ = 0.68 µM at colchicine binding site. View Source
• [4] Wang S-W, et al. Mol Cancer Ther. 2008;7(2):350-60. Colchicine-site binding and caspase-independent mechanism confirmed. View Source
• [5] Lee J-C, et al. Eur J Pharmacol. 2011;670(1):96-104. SKOV3 xenograft tumor regression and survival prolongation with CHM-1-P. View Source
• [6] Wang S-W, et al. Mol Cancer Ther. 2008;7(2):350-60. HA22T xenograft tumor growth inhibition and lifespan prolongation. View Source